Cas no 90070-02-3 (Propanamide, N,N'-(2-formyl-3,4-thiophenediyl)bis-)

Propanamide, N,N'-(2-formyl-3,4-thiophenediyl)bis- structure
90070-02-3 structure
Product name:Propanamide, N,N'-(2-formyl-3,4-thiophenediyl)bis-
CAS No:90070-02-3
MF:C11H14N2O3S
MW:254.305461406708
CID:794873
PubChem ID:15915517

Propanamide, N,N'-(2-formyl-3,4-thiophenediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N,N'-(2-formyl-3,4-thiophenediyl)bis-
    • N-[5-formyl-4-(propanoylamino)thiophen-3-yl]propanamide
    • N,N'-(2-Formylthiene-3,4-diyl)dipropanamide
    • 90070-02-3
    • DTXSID70579490
    • Inchi: InChI=1S/C11H14N2O3S/c1-3-9(15)12-7-6-17-8(5-14)11(7)13-10(16)4-2/h5-6H,3-4H2,1-2H3,(H,12,15)(H,13,16)
    • InChI Key: QCCNBGOASYKEFB-UHFFFAOYSA-N
    • SMILES: CCC(=O)NC1=CSC(=C1NC(=O)CC)C=O

Computed Properties

  • Exact Mass: 254.07251349g/mol
  • Monoisotopic Mass: 254.07251349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104Ų
  • XLogP3: 1.2

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